Cas no 2879-15-4 (8-Benzyltheophylline)

• Product Name: 8-Benzyltheophylline
• CAS No: 2879-15-4
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• MDL: MFCD00067027
• CID: 84510
• PubChem ID: 73001
• Update Time: 2025-10-30

8-Benzyltheophylline Chemical and Physical Properties

Names and Identifiers

• 8-Benzyltheophylline
• 8-benzyl-1,3-dimethyl-7H-purine-2,6-dione
• 8-BENZYLTHEOPHYLLINE, DRIED
• 1,3-Dimethyl-8-benzyl-xanthin
• 1H-Purine-2,6-dione,3,7-dihydro-1,3-dimethyl-8-(phenylmethyl)
• 8-benzyl-1,3-dimethyl-3,7-dihydro-1h-purine-2,6-dione
• 8-Benzyl-1,3-dimethyl-3,7-dihydro-purin-2,6-dion
• 8-benzyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• 8-Benzyl-1,3-diMethyl-5,9-dihydro-4H-purine-2,6-dione
• 8-Benzyl-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
• 8-benzytheophylline
• EINECS 220-725-8
• Theophylline,8-benzyl
• NSC 14131
• 3,9-Dihydro-1,3-dimethyl-8-(phenylmethyl)-1H-purine-2,6-dione
• SWKGFZTXWQMFLK-UHFFFAOYSA-N
• NS00020787
• W-107028
• AKOS037643320
• CHEMBL105861
• AM84891
• D95902
• 8-Benzyl-1,1,3-trimethyl-3,9-dihydro-purine-2,6-dione(Benzyl Theophylline)
• Oprea1_363271
• A819593
• AC-13626
• 8-Benzyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• 2879-15-4
• AKOS015961339
• 8-benzyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• NSC14131
• B5078
• Theophylline, 8-benzyl-
• NSC-14131
• AS-13814
• DTXSID40182970
• 1H-Purine-2,6-dione, 3,9-dihydro-1,3-dimethyl-8-(phenylmethyl)-
• 8-benzyl-1, 3-dimethyl-7H-purine-2, 6-dione
• BDBM50014530
• MFCD00067027
• 8-Benzyl-1,3-dimethyl-3,9-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-(phenylmethyl)-
• SCHEMBL516456
• DB-253642
• 8-BENZYL-1,3-DIMETHYL-9H-PURINE-2,6-DIONE
• 3,9-dihydro-1,3-dimethyl-8-(phenylmethyl)-1H-Purine-2,6-dione; 3,7-dihydro-1,3-dimethyl-8-(phenylmethyl)-H-Purine-2,6-dione; NSC 14131;

• MDL： MFCD00067027
• Inchi： 1S/C14H14N4O2/c1-17-12-11(13(19)18(2)14(17)20)15-10(16-12)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,15,16)
• InChI Key： SWKGFZTXWQMFLK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(CC3C=CC=CC=3)N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 270.11200
• Monoisotopic Mass: 270.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 69.3

Experimental Properties

• Density: 1.335
• Melting Point: 298-300 ºC
• Boiling Point: 556.5 ºC
• Flash Point: 290.4 ºC
• Refractive Index: 1.635
• PSA: 72.68000
• LogP: 0.55110

8-Benzyltheophylline Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Additional information on 8-Benzyltheophylline

Introduction to 8-Benzyltheophylline (CAS No. 2879-15-4)

8-Benzyltheophylline, a derivative of theophylline with the chemical formula C₁₃H₁₄N₂O₂, is a compound of significant interest in the field of pharmaceutical chemistry. Its CAS number, 2879-15-4, uniquely identifies it in scientific literature and databases, facilitating precise referencing and research. This compound has garnered attention due to its potential therapeutic applications and its structural relationship to more widely studied theophylline derivatives.

Theophylline itself is a well-known methylxanthine that exhibits bronchodilatory, diuretic, and mild stimulant effects. By introducing a benzyl group at the 8-position of the theophylline molecule, 8-Benzyltheophylline aims to enhance or modify these properties. This modification can lead to altered pharmacokinetic profiles, improved solubility, or enhanced binding affinity to specific biological targets, making it a subject of considerable research interest.

In recent years, the development of novel pharmaceutical agents has been driven by the need for more effective and targeted therapies. 8-Benzyltheophylline represents a promising candidate in this context, particularly for its potential role in treating respiratory conditions. Its molecular structure allows for fine-tuning of its pharmacological effects, which could make it a valuable addition to existing therapeutic strategies.

One of the most compelling aspects of 8-Benzyltheophylline is its potential as a lead compound for further drug development. Researchers have been exploring its interactions with various enzymes and receptors, aiming to uncover new mechanisms of action. For instance, studies have suggested that modifications at the 8-position can influence the compound's ability to interact with phosphodiesterases (PDEs), which are enzymes crucial in regulating cyclic nucleotide levels in cells.

The pharmacological profile of 8-Benzyltheophylline has been investigated in several preclinical studies. These studies have highlighted its potential as a bronchodilator, similar to its parent compound theophylline but with potentially improved efficacy and reduced side effects. The benzyl group introduction may also contribute to better oral bioavailability and reduced metabolism by cytochrome P450 enzymes, which could be advantageous in terms of dosing frequency and therapeutic window.

Furthermore, the compound's structure makes it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically varying other functional groups or substituents on the molecule, researchers can gain insights into how different structural features influence biological activity. This approach has been instrumental in optimizing drug candidates for various therapeutic indications.

The synthesis of 8-Benzyltheophylline (CAS No. 2879-15-4) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The benzyl group is typically introduced via nucleophilic substitution or Friedel-Crafts alkylation reactions. Advanced synthetic techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions can also be employed to achieve high yields and purity.

In terms of analytical characterization, 8-Benzyltheophylline is typically analyzed using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods provide detailed information about the compound's purity, molecular structure, and impurity profiles. High-resolution MS is particularly useful for confirming the molecular weight and identifying any degradants or by-products formed during synthesis.

The toxicological profile of 8-Benzyltheophylline is another critical area of study. While it shares some toxicological properties with theophylline due to its structural similarity, differences in metabolic pathways and binding affinities can lead to distinct safety profiles. Preclinical toxicology studies are essential for assessing acute toxicity, chronic exposure risks, and potential long-term side effects before human clinical trials can begin.

Recent advancements in computational chemistry have also contributed to the study of 8-Benzyltheophylline. Molecular modeling techniques can predict how the compound interacts with biological targets at an atomic level, providing insights into its mechanism of action without the need for extensive experimental testing. This approach has accelerated drug discovery pipelines significantly by allowing researchers to screen large libraries of compounds virtually before synthesizing them in the lab.

The potential applications of 8-Benzyltheophylline extend beyond respiratory diseases. Its ability to modulate enzyme activity suggests possible uses in treating conditions related to metabolic disorders or inflammation. Additionally, its structural similarity to other methylxanthines may make it useful as an intermediate in synthesizing more complex drug molecules targeting different disease pathways.

In conclusion,8-Benzyltheophylline (CAS No. 2879-15-4) is a fascinating compound with significant therapeutic potential derived from its modified structure relative to parent compounds like theophylline. Ongoing research continues to uncover new applications for this molecule while refining synthetic methods for improved production efficiency and scalability.